9-(3-chlorophenyl)-1-methyl-3-(4-methylbenzyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 9-(3-chlorophenyl)-1-methyl-3-[(4-methylphenyl)methyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C23H22ClN5O2/c1-15-7-9-16(10-8-15)14-29-21(30)19-20(26(2)23(29)31)25-22-27(11-4-12-28(19)22)18-6-3-5-17(24)13-18/h3,5-10,13H,4,11-12,14H2,1-2H3
• InChI Key: HMPVBPLXMNTNAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C3=C(N=C4N3CCCN4C5=CC(=CC=C5)Cl)N(C2=O)C
• Molecular Formula: C23H22ClN5O2
• Molecular Weight: 435.9 g/mol

Description

9-(3-chlorophenyl)-1-methyl-3-(4-methylbenzyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C23H22ClN5O2 and its molecular weight is 435.91. The purity is usually 95%.
BenchChem offers high-quality 9-(3-chlorophenyl)-1-methyl-3-(4-methylbenzyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9-(3-chlorophenyl)-1-methyl-3-(4-methylbenzyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Dipeptidyl Peptidase IV (DPP-IV) Inhibitors

Compounds with structural similarities, bearing purine derivatives, have been synthesized and evaluated for their inhibitory activities against DPP-IV. These compounds, such as 3-methyl-3,7-dihydro-purine-2,6-dione derivatives, show moderate to good inhibitory activities, indicating potential applications in diabetes management through the regulation of incretin hormones (Didunyemi Mo et al., 2015).

Neurodegenerative Disease Treatment

Derivatives of the purine scaffold, including those designed as tricyclic xanthine derivatives, have been evaluated for their multitarget activities against neurodegenerative diseases. These compounds target adenosine receptors and monoamine oxidases (MAO), showing potential for symptomatic as well as disease-modifying treatments of conditions like Parkinson's and Alzheimer's diseases (A. Brunschweiger et al., 2014).

Antiviral Activity

Specific benzyl-substituted purines have been synthesized and tested for antiviral activities, particularly against rhinoviruses. The introduction of chloro substituents has shown to significantly enhance the antiviral activity of these compounds, suggesting potential research applications in the development of new antiviral agents (J. Kelley et al., 1988).